Cas no 2646-17-5 (1-o-Tolueneazo-2-naphthol)

• Product Name: 1-o-Tolueneazo-2-naphthol
• CAS No: 2646-17-5
• MF: C₁₇H₁₄N₂O
• MW: 262.305863857269
• MDL: MFCD00059523
• CID: 43282
• PubChem ID: 329768374
• Update Time: 2025-04-18

1-o-Tolueneazo-2-naphthol Chemical and Physical Properties

Names and Identifiers

• orange ot
• Oil orange SS
• Solvent Orange 2
• 1-[(2-Methylphenyl)Azo]-2-Naphthol
• 1-o-Tolueneazo-2-nap
• 1-o-Tolueneazo-2-naphthol
• o-Toluene-azo-β-naphthol
• 1-(o-Tolylazo)-2-naphthol
• 1-(o-Tolylazo)-2-naphthol,Solvent Orange 2
• 1-<(2'-toluic)azo>-2-naphthol
• aforangeno2
• corange2
• DAIDAI403
• fatorangeii
• oilorangeot
• Orange RC
• orangess
• oranzss
• toluene-<2 azo 1>-2-naphthol
• C.I. Solvent Orange 2
• Oleal Orange SS
• Lacquer Orange V
• Orange SS
• Fat Orange II
• Oil Orange TX
• Fat Orange RR
• Oil Orange OPEL
• Dolkwal Orange SS
• Organol Orange 2R
• Atul Oil Orange T
• Oil Orange O'PEL
• Hexacol Oil Orange SS
• FD & C Orange 2
• Toluene-2-azonaphthol-2
• A.F. Orange No. 2
• 1-o-Tolylazo-2-naphthol
• Japan Orange 403
• Oil Orange 204
• Aizen Food Orange No. 2
• D & C Orange No. 2
• FD and C Orange No. 2
• Oranz ss
• Orange 3R S
• C.I. 12100
• SCHEMBL2389884
• 1-(o-Tolueneazo)-2-naphthol
• EINECS 220-162-8
• FD&C ORANGE NO. 2 (DELISTED)
• Q27155902
• UNII-E939MCU4ID
• DAIDAI403 [INCI]
• CHEBI:82364
• 2-Naphthalenol, 1-((2-methylphenyl)azo)-
• 2-Naphthalenol, 1-[(2-methylphenyl)azo]-
• AKOS025310817
• BCP30002
• CCRIS 6083
• NCIOpen2_002258
• 1-[(2-methylphenyl)diazenyl]naphthalen-2-ol
• Orange OT (C.I. 12100)
• 1-(o-Tolylazo)-B-naphthol
• BQFCCCIRTOLPEF-VHEBQXMUSA-N
• 1-[2-(2-METHYLPHENYL)DIAZEN-1-YL]NAPHTHALEN-2-OL
• 1-[(2-Methylphenyl)diazenyl]-2-naphthol #
• Orange OT*
• MFCD00059523
• CI Solvent Orange 2
• 1-[(2-Methylphenyl)azo]-2-naphthalenol
• E939MCU4ID
• 2-Naphthalenol, 1-(2-(2-methylphenyl)diazenyl)-
• Oranz rozpoustedlova 2
• NS00048746
• Oranz rozpoustedlova 2 [Czech]
• T0553
• C I 12100
• C19287
• 1-((2-Methylphenyl)azo)-2-naphthol
• 1-(o-Tolylazo)-.beta.-naphthol
• DTXSID30873446
• 2-Naphthalenol, 1-[(methylphenyl)azo]-
• J-016437
• 2-Naphthol, 1-((2-methylphenyl)azo)-
• AI3-30761
• CHEMBL1976978
• 2646-17-5
• 1-[(E)-(2-Methylphenyl)diazenyl]naphthalen-2-ol
• 93449-46-8
• C.I. SOLVENT ORANGE 2 [HSDB]
• D&C Orange No. 2
• AKOS028109373
• D92359
• Orange OT, Dye content 75 %
• WLN: L66J BNUNR B1& CQ
• 1-(o-Tolyldiazenyl)naphthalen-2-ol
• starbld0009634
• 4-16-00-00232 (Beilstein Handbook Reference)
• NSC 58044
• ORANGE TX
• SCHEMBL52228
• HSDB 2949
• 2-NAPHTHOL, 1-(O-TOLYLAZO)-
• D&C ORANGE NO. 2 (DELISTED)
• NSC-58044
• 1-(o-Tolylazo)-beta-naphthol
• Ext D and C Orange No. 4
• 1-((2-Methylphenyl)azo)-2-naphthalenol
• AF Orange No. 2
• o-Tolueno-azo-.beta.-naphthol
• FT-0689118
• NSC58044
• 2-Naphthol, 1-(o-tolyazo)-
• NCI60_004414
• Orange 3R Soluble IN Grease
• Oranz SS [Czech]
• o-Tolueno-azo-beta-naphthol
• (E)-1-(o-tolyldiazenyl)naphthalen-2-ol
• AS-81745
• CI 12100
• BRN 0959684
• DTXSID6025808
• 1-[2-(2-methylphenyl)hydrazin-1-ylidene]naphthalen-2-one
• BQFCCCIRTOLPEF-UHFFFAOYSA-N
• 1oTolylazo2naphthol
• AF ORANGE NO 2
• 2Naphthol, 1(otolyazo)
• 1(oTolueneazo)2naphthol
• FD AND C ORANGE NO 2
• 2Naphthalenol, 1((2methylphenyl)azo)
• 1(oTolylazo)betanaphthol
• 1-(2-METHYLPHENYL)AZO)-2-NAPHTHALENOL
• C.I. Solvent Orange 2 (8CI)
• FD&C Orange No. 2
• 2Naphthol, 1(otolylazo)
• orange II, C.I.
• Ext. D & C orange No.4
• 2-Naphthalenol, 1-(2-methylphenyl)azo-
• 1((2Methylphenyl)azo)2naphthalenol
• Toluene2azonaphthol2
• FD and C Orange 2
• 2-Naphthalenol, 1-[2-(2-methylphenyl)diazenyl]-
• AIZEN FOOD ORANGE NO 2
• LAQUER ORANGE V
• 1-(2-METHYLPHENYLAZO)-2-NAPTHOL
• oToluenoazobetanaphthol
• DTXCID30809846
• 1,2-NAPTHOQUINONE-1-O-TOLYLHYDRAZONE

• MDL： MFCD00059523
• Inchi： 1S/C17H14N2O/c1-12-6-2-5-9-15(12)18-19-17-14-8-4-3-7-13(14)10-11-16(17)20/h2-11,20H,1H3/b19-18+
• InChI Key： BQFCCCIRTOLPEF-VHEBQXMUSA-N
• SMILES： OC1=CC=C2C=CC=CC2=C1/N=N/C1C=CC=CC=1C

Computed Properties

• Exact Mass: 262.11100
• Monoisotopic Mass: 262.110613
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 4
• Topological Polar Surface Area: 45

Experimental Properties

• Color/Form: Not available
• Density: 1.0823 (rough estimate)
• Melting Point: 124-126 °C (lit.)
• Boiling Point: 405.56°C (rough estimate)
• Flash Point: 306.4 °C
• Refractive Index: 1.5500 (estimate)
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
• PSA: 44.95000
• LogP: 5.26920
• Solubility: Not available
• Color index: 12100

1-o-Tolueneazo-2-naphthol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H351
• Warning Statement： P281
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 40
• Safety Instruction： S36
• RTECS：QL5425000
• Hazardous Material Identification：
• Risk Phrases：R40
• Storage Condition：Keep in a cool, dry, dark place, in a sealed container or cylinder. Keep away from incompatible materials, sources of ignition, and untrained people. Safety label area. Protect container / cylinder from physical injury.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthols and derivatives